2-cyclopropyl-1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine hydrochloride

• IUPAC Name: 2-cyclopropyl-1-methyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;hydrochloride
• InChI: InChI=1S/C10H15N3.ClH/c1-13-9-4-5-11-6-8(9)12-10(13)7-2-3-7;/h7,11H,2-6H2,1H3;1H
• InChI Key: YRXLOXXXLAEPSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNCC2)N=C1C3CC3.Cl
• Molecular Formula: C10H16ClN3
• Molecular Weight: 213.71 g/mol

Description

2-cyclopropyl-1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine hydrochloride is a chemical compound that has gained significant attention in scientific research. This compound has various applications in the field of medicinal chemistry, especially in the development of drugs for various diseases.

Scientific Research Applications

Activation of NF-κB Pathway

This compound has been identified to play a role in the activation of the NF-κB pathway . The NF-κB pathway is crucial in regulating immune response, inflammation, and cell proliferation. .

Mechanism of Action

Target of Action

Compounds with the imidazo[4,5-c]pyridine core, such as 3-deazaneplanocin a (dznep), have been known to act asS-adenosyl-L-homocysteine synthesis inhibitors and histone methyltransferase EZH2 inhibitors . These targets play crucial roles in various types of cancer and Ebola virus disease .

Mode of Action

Based on the known actions of similar compounds, it can be inferred that it might interact with its targets by inhibiting the synthesis of s-adenosyl-l-homocysteine and the activity of histone methyltransferase ezh2 .

Biochemical Pathways

Given its potential role as an inhibitor of s-adenosyl-l-homocysteine synthesis and histone methyltransferase ezh2, it may impact pathways related tomethylation processes and histone modification , which are crucial for gene expression and cell proliferation .

Result of Action

Based on the known actions of similar compounds, it can be inferred that it might lead to changes in gene expression and cell proliferation due to its potential inhibitory effects on methylation processes and histone modification .

Action Environment

Factors such as ph could potentially affect the compound’s action, given that for a basic imidazole, the dissociation constant (pka) is approximately 7, making imidazole 60 times more basic than pyridine .